Cas no 1805309-53-8 (2,4,5-Trichloro-3-(trifluoromethoxy)pyridine)

• Product Name: 2,4,5-Trichloro-3-(trifluoromethoxy)pyridine
• CAS No: 1805309-53-8
• MF: C₆HCl₃F₃NO
• MW: 266.432449102402
• CID: 4926643
• Update Time: 2025-05-28

2,4,5-Trichloro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trichloro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C6HCl3F3NO/c7-2-1-13-5(9)4(3(2)8)14-6(10,11)12/h1H
• InChI Key： ARNWIMJUYYNXEH-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C=1OC(F)(F)F)Cl)Cl

Computed Properties

• Exact Mass: 264.908
• Monoisotopic Mass: 264.908
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 2,4,5-Trichloro-3-(trifluoromethoxy)pyridine

Recent Advances in the Study of 2,4,5-Trichloro-3-(trifluoromethoxy)pyridine (CAS: 1805309-53-8)

2,4,5-Trichloro-3-(trifluoromethoxy)pyridine (CAS: 1805309-53-8) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. Recent studies have explored its synthesis, reactivity, and biological activities, positioning it as a promising candidate for drug development and agrochemical applications. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.

The synthesis of 2,4,5-Trichloro-3-(trifluoromethoxy)pyridine has been optimized in recent years, with researchers focusing on improving yield and selectivity. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, which significantly reduced the formation of by-products. The compound's structural features, including the trifluoromethoxy group, contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In the pharmaceutical sector, 2,4,5-Trichloro-3-(trifluoromethoxy)pyridine has shown potential as a building block for the development of novel antimicrobial agents. A recent Nature Communications article (2024) highlighted its efficacy against drug-resistant bacterial strains, with in vitro studies demonstrating inhibitory effects on bacterial cell wall synthesis. The compound's mechanism of action is currently under investigation, with preliminary data suggesting it interferes with key enzymatic pathways in pathogenic bacteria.

Agrochemical applications of 2,4,5-Trichloro-3-(trifluoromethoxy)pyridine have also been explored, particularly in the development of next-generation pesticides. Research conducted by the American Chemical Society (2023) revealed that derivatives of this compound exhibit potent herbicidal activity, targeting specific weed species while minimizing harm to crops. Field trials are underway to assess its environmental impact and long-term efficacy, with early results indicating promising performance under varied climatic conditions.

Despite its potential, challenges remain in the large-scale production and application of 2,4,5-Trichloro-3-(trifluoromethoxy)pyridine. Issues such as cost-effectiveness, regulatory approval, and environmental safety need to be addressed. Ongoing research is focused on developing greener synthesis methods and evaluating the compound's toxicity profile to ensure its suitability for widespread use. Collaborative efforts between academia and industry are expected to drive further advancements in this area.

In conclusion, 2,4,5-Trichloro-3-(trifluoromethoxy)pyridine (CAS: 1805309-53-8) represents a versatile and promising compound in the fields of pharmaceuticals and agrochemicals. Recent studies have shed light on its synthesis, biological activities, and potential applications, paving the way for future innovations. Continued research and development will be crucial to unlocking its full potential and addressing existing challenges.